Caffeine-d3
Caffeine-d3
Caffeine-d3 (Item No. 18247) is intended for use as an internal standard for the quantification of caffeine (Item No. 14118) by GC- or LC-MS. Caffeine is a natural stimulant that is also used as a cutting agent for cocaine and heroin. This product is intended for research and forensic applications.
Brand Name:
Vulcanchem
CAS No.:
26351-03-1
VCID:
VC0161088
InChI:
InChI=1S/C8H10N4O2/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h4H,1-3H3/i3D3
SMILES:
CN1C=NC2=C1C(=O)N(C(=O)N2C)C
Molecular Formula:
C8H10N4O2
Molecular Weight:
197.21 g/mol
Caffeine-d3
CAS No.: 26351-03-1
Reference Standards
VCID: VC0161088
Molecular Formula: C8H10N4O2
Molecular Weight: 197.21 g/mol
| CAS No. | 26351-03-1 |
|---|---|
| Product Name | Caffeine-d3 |
| Molecular Formula | C8H10N4O2 |
| Molecular Weight | 197.21 g/mol |
| IUPAC Name | 3,7-dimethyl-1-(trideuteriomethyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C8H10N4O2/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h4H,1-3H3/i3D3 |
| Standard InChIKey | RYYVLZVUVIJVGH-HPRDVNIFSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])N1C(=O)C2=C(N=CN2C)N(C1=O)C |
| SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)C |
| Canonical SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)C |
| Description | Caffeine-d3 (Item No. 18247) is intended for use as an internal standard for the quantification of caffeine (Item No. 14118) by GC- or LC-MS. Caffeine is a natural stimulant that is also used as a cutting agent for cocaine and heroin. This product is intended for research and forensic applications. |
| Synonyms | Methyltheobromine-d3 |
| Reference | 1.Davies, S.,Wood, D.M.,Smith, G., et al. Purchasing /'legal highs/' on the internet-is there consistency in what you get? QJ Med 103, 489-493 (2010). |
| PubChem Compound | 13001298 |
| Last Modified | Nov 12 2021 |
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